Cas no 1492192-08-1 (5-(3-Ethyl-1-methyl-1h-pyrazol-5-yl)-1,2,4-oxadiazole-3-carboxylic acid)

• Product Name: 5-(3-Ethyl-1-methyl-1h-pyrazol-5-yl)-1,2,4-oxadiazole-3-carboxylic acid
• CAS No: 1492192-08-1
• MF: C₉H₁₀N₄O₃
• MW: 222.200701236725
• CID: 5779350
• PubChem ID: 66120771
• Update Time: 2025-05-25

5-(3-Ethyl-1-methyl-1h-pyrazol-5-yl)-1,2,4-oxadiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• CS-0290930
• AKOS015463685
• EN300-1119752
• 1492192-08-1
• 5-(3-Ethyl-1-methyl-1h-pyrazol-5-yl)-1,2,4-oxadiazole-3-carboxylic acid
• 1,2,4-Oxadiazole-3-carboxylic acid, 5-(3-ethyl-1-methyl-1H-pyrazol-5-yl)-

• Inchi： 1S/C9H10N4O3/c1-3-5-4-6(13(2)11-5)8-10-7(9(14)15)12-16-8/h4H,3H2,1-2H3,(H,14,15)
• InChI Key： KLHQQMAACARYET-UHFFFAOYSA-N
• SMILES： O1C(C2=CC(CC)=NN2C)=NC(C(=O)O)=N1

Computed Properties

• Exact Mass: 222.07529019g/mol
• Monoisotopic Mass: 222.07529019g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 94Ų

Experimental Properties

• Density: 1.53±0.1 g/cm3(Predicted)
• Boiling Point: 463.7±47.0 °C(Predicted)
• pka: 2.75±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 5-(3-Ethyl-1-methyl-1h-pyrazol-5-yl)-1,2,4-oxadiazole-3-carboxylic acid

Comprehensive Overview of 5-(3-Ethyl-1-methyl-1h-pyrazol-5-yl)-1,2,4-oxadiazole-3-carboxylic acid (CAS No. 1492192-08-1)

The compound 5-(3-Ethyl-1-methyl-1h-pyrazol-5-yl)-1,2,4-oxadiazole-3-carboxylic acid (CAS No. 1492192-08-1) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, combining a pyrazole ring with an oxadiazole moiety, makes it a versatile intermediate for the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications as a kinase inhibitor or antimicrobial agent, aligning with current trends in drug discovery targeting resistant pathogens and chronic diseases.

In recent years, the demand for novel heterocyclic compounds like 5-(3-Ethyl-1-methyl-1h-pyrazol-5-yl)-1,2,4-oxadiazole-3-carboxylic acid has surged due to their role in addressing global health challenges. For instance, its oxadiazole core is frequently explored in COVID-19 drug repurposing studies, as similar scaffolds have shown inhibitory effects on viral proteases. This connection to pandemic-related research has driven increased searches for "oxadiazole derivatives antiviral activity" and "pyrazole-based drug design," highlighting its relevance in contemporary scientific discourse.

From a synthetic chemistry perspective, the carboxylic acid functional group in this compound enables diverse derivatization, such as amide coupling or esterification, which is crucial for structure-activity relationship (SAR) studies. Patent databases reveal growing interest in its use for crop protection agents, responding to the agricultural sector's need for eco-friendly alternatives. SEO analytics indicate high traffic for queries like "1,2,4-oxadiazole synthesis optimization" and "pyrazole-5-yl intermediates," reflecting the compound's dual utility in medicinal and industrial chemistry.

Environmental sustainability is another key angle. The 3-Ethyl-1-methyl-1h-pyrazol-5-yl subunit may contribute to biodegradable designs, a hotspot in green chemistry. Laboratories prioritizing "low-toxicity heterocycles" or "CAS 1492192-08-1 solubility studies" will find this compound valuable. Its thermal stability (often searched as "oxadiazole thermal properties") further supports applications in material science, such as polymer additives.

In conclusion, 5-(3-Ethyl-1-methyl-1h-pyrazol-5-yl)-1,2,4-oxadiazole-3-carboxylic acid represents a multifaceted tool for innovation across disciplines. Its alignment with trending topics—drug discovery, sustainable agriculture, and material engineering—ensures continued academic and commercial interest. Future research may explore its structure-property relationships through computational modeling (e.g., "DFT calculations oxadiazole"), further solidifying its role in next-generation chemical solutions.